Cas no 2229524-50-7 (2,2-difluoro-4-methylpent-4-en-1-amine)

• Product Name: 2,2-difluoro-4-methylpent-4-en-1-amine
• CAS No: 2229524-50-7
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 6405653
• PubChem ID: 165785378
• Update Time: 2025-06-28

2,2-difluoro-4-methylpent-4-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-4-methylpent-4-en-1-amine
• EN300-1944187
• 2229524-50-7

• Inchi： 1S/C6H11F2N/c1-5(2)3-6(7,8)4-9/h1,3-4,9H2,2H3
• InChI Key： HEIXNJJGOJWKKU-UHFFFAOYSA-N
• SMILES： FC(CN)(CC(=C)C)F

Computed Properties

• Exact Mass: 135.08595568g/mol
• Monoisotopic Mass: 135.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-4-methylpent-4-en-1-amine

Professional Introduction to Compound with CAS No. 2229524-50-7 and Product Name: 2,2-difluoro-4-methylpent-4-en-1-amine

The compound with the CAS number 2229524-50-7 and the product name 2,2-difluoro-4-methylpent-4-en-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The presence of fluorine atoms and a double bond in its framework imparts distinct chemical properties that make it a subject of intense study in synthetic chemistry and medicinal biology.

Recent research has highlighted the importance of fluorinated compounds in drug development. The incorporation of fluorine atoms into molecular structures can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In the case of 2,2-difluoro-4-methylpent-4-en-1-amine, the dual fluorine substitution at the 2-position contributes to its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. This compound's structural features are particularly relevant in the design of novel agrochemicals and pharmaceuticals, where specificity and efficacy are paramount.

The double bond at the 4-position of the pentane chain in 2,2-difluoro-4-methylpent-4-en-1-amine introduces another layer of chemical versatility. This feature allows for further functionalization through reactions such as hydrogenation, oxidation, or polymerization, enabling the creation of diverse derivatives with tailored properties. Such flexibility is crucial for researchers aiming to develop molecules with targeted biological activities. For instance, modifications at this position could lead to compounds with enhanced solubility or improved bioavailability, which are critical factors in drug formulation.

In the realm of medicinal chemistry, 2,2-difluoro-4-methylpent-4-en-1-amine has been explored as a precursor in the synthesis of bioactive molecules. Its structural motif is reminiscent of natural products known for their pharmacological effects. By leveraging this compound as a building block, scientists can access novel scaffolds that may exhibit therapeutic potential. For example, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and signal transduction pathways. These findings underscore the importance of fluorinated alkenes in drug discovery efforts.

The synthesis of 2,2-difluoro-4-methylpent-4-en-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methods. The introduction of fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. Advanced techniques such as transition metal catalysis and photochemical reactions have been employed to achieve high yields and selectivity. These methodologies not only enhance the efficiency of synthesis but also contribute to sustainable chemistry practices by minimizing waste and energy consumption.

The applications of 2,2-difluoro-4-methylpent-4-en-1-amine extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. In materials science, fluorinated compounds are valued for their thermal stability and resistance to degradation. This makes them suitable for use in high-performance polymers and coatings. In agrochemicals, derivatives of this compound have been investigated for their potential as pesticides or herbicides due to their ability to interact selectively with biological targets in pests.

Ongoing research continues to uncover new applications for 2,2-difluoro-4-methylpent-4-en-1-amine and its derivatives. Collaborative efforts between academia and industry are driving innovation by combining computational modeling with experimental validation. These interdisciplinary approaches accelerate the discovery process and pave the way for next-generation therapeutics. As our understanding of molecular interactions deepens, compounds like 2229524-50-7 will play an increasingly pivotal role in addressing complex biological challenges.

In conclusion, 2,2-difluoro-4-methylpent-4-en-1-amine represents a cornerstone in modern chemical research with far-reaching implications for medicine and industry. Its unique structural features offer unparalleled opportunities for innovation across multiple disciplines. By harnessing its potential through advanced synthetic strategies and rigorous scientific investigation, we can unlock new possibilities that benefit society at large.